Cas no 1344576-96-0 ((2S)-4-3-(propan-2-yl)phenylbutan-2-amine)

• Product Name: (2S)-4-3-(propan-2-yl)phenylbutan-2-amine
• CAS No: 1344576-96-0
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 5843283
• PubChem ID: 165636420
• Update Time: 2025-07-22

(2S)-4-3-(propan-2-yl)phenylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-3-(propan-2-yl)phenylbutan-2-amine
• (2S)-4-[3-(propan-2-yl)phenyl]butan-2-amine
• EN300-1999858
• 1344576-96-0

• Inchi： 1S/C13H21N/c1-10(2)13-6-4-5-12(9-13)8-7-11(3)14/h4-6,9-11H,7-8,14H2,1-3H3/t11-/m0/s1
• InChI Key： RCFQONOVODPRQY-NSHDSACASA-N
• SMILES： N[C@@H](C)CCC1C=CC=C(C=1)C(C)C

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-3-(propan-2-yl)phenylbutan-2-amine

Chemical Profile of (2S)-4-3-(propan-2-yl)phenylbutan-2-amine (CAS No. 1344576-96-0)

The compound identified by the chemical name (2S)-4-3-(propan-2-yl)phenylbutan-2-amine and the CAS number 1344576-96-0 represents a significant molecule in the realm of pharmaceutical chemistry. This enantiomerically pure amine derivative has garnered attention due to its structural complexity and potential biological activities. The presence of a stereocenter at the 2-position, combined with a butanamine backbone substituted with a propylphenyl group, suggests a high degree of specificity in its interactions with biological targets.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved pharmacological profiles compared to their racemic counterparts. The stereochemistry of (2S)-4-3-(propan-2-yl)phenylbutan-2-amine is critical in determining its efficacy and safety. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate the binding modes of this compound with potential therapeutic targets. These studies have revealed that the propylphenyl moiety plays a crucial role in modulating the binding affinity and selectivity of the molecule.

The pharmacological properties of (2S)-4-3-(propan-2-yl)phenylbutan-2-amine have been extensively explored in preclinical studies. Initial investigations have indicated that this compound exhibits promising activity as a modulator of neurotransmitter receptors, particularly those involved in central nervous system (CNS) disorders. The amine group at the 2-position is thought to interact with specific amino acid residues in the receptor binding pocket, thereby influencing receptor function. This has opened up new avenues for research into potential therapeutic applications, such as treating neurodegenerative diseases and cognitive impairments.

Furthermore, the structural features of (2S)-4-3-(propan-2-yl)phenylbutan-2-amine make it an attractive candidate for further derivatization and optimization. Researchers have been exploring various synthetic strategies to modify its core structure while maintaining or enhancing its biological activity. Techniques such as combinatorial chemistry and high-throughput screening have been utilized to identify novel analogs with improved pharmacokinetic profiles. These efforts are part of a broader trend toward rational drug design, where computational modeling and experimental validation are integrated to accelerate the discovery process.

The synthesis of enantiomerically pure compounds like (2S)-4-3-(propan-2-yl)phenylbutan-2-amine poses significant challenges due to the need for high stereochemical control. Traditional synthetic routes often require multiple steps and specialized catalysts to achieve the desired configuration. However, recent advances in asymmetric catalysis have provided more efficient and scalable methods for constructing complex chiral molecules. These innovations have not only improved the accessibility of such compounds but also reduced production costs, making them more viable for clinical development.

In addition to its potential therapeutic applications, (2S)-4-3-(propan-2-yl)phenylbutan-2-amine has also been studied for its role as an intermediate in more complex drug molecules. Its unique structural framework allows for facile functionalization at multiple sites, enabling chemists to design hybrid compounds with combined activities from different pharmacophores. This approach has been particularly successful in developing dual-action drugs that address multiple aspects of a disease simultaneously.

The regulatory landscape for novel pharmaceutical compounds like (2S)-4-(3-propanyloxyphenyl)butanamine is stringent but well-established. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for clinical use. This ensures that patients receive medications that are both effective and safe. Companies developing such compounds must navigate through rigorous clinical trial protocols and regulatory submissions, which can be time-consuming but ultimately lead to significant breakthroughs in medicine.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in precise ways. The case of (S)-4-(3-propanyloxyphenyl)butanamine exemplifies how structural innovation can lead to novel therapeutic strategies. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers are paving the way for more effective treatments for a wide range of diseases.